N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C28H24ClN5O2
• Molecular Weight: 498.0 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C28H24ClN5O2/c1-18-8-7-14-34-25(18)32-26-22(28(34)36)16-21(27(35)31-17-20-11-5-6-12-23(20)29)24(30)33(26)15-13-19-9-3-2-4-10-19/h2-12,14,16,30H,13,15,17H2,1H3,(H,31,35)
• Standard InChI Key: LIPAFOGDCMXFCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCC5=CC=CC=C5Cl

Introduction

N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound belonging to the class of triazatricyclo compounds. These compounds are characterized by their intricate tricyclic structures and the presence of nitrogen atoms within their cyclic frameworks. The specific compound features a unique arrangement of functional groups, including an imine group, a carbonyl functionality, and a chlorophenyl moiety, which contribute to its chemical reactivity and potential biological activity.

Synthesis and Chemical Reactions

The synthesis of N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. These steps require careful selection of reagents and optimization of reaction conditions such as temperature and solvent choice to maximize yield and purity.

Synthesis Steps

• Starting Materials: The synthesis begins with readily available precursors.

• Reaction Conditions: Temperature, solvent choice, and pH are critical for achieving desired transformations and product yields.

• Purification: Techniques such as chromatography may be used to purify the final product.

Biological Activity and Potential Applications

Research indicates that compounds within the triazatricyclo class exhibit notable biological activities, suggesting potential applications in medicinal chemistry and pharmacology. The ability of these compounds to interact with biological targets such as enzymes and receptors highlights their potential as therapeutic agents. Specifically, N-[(2-chlorophenyl)methyl]-6-imino-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide may possess significant therapeutic potential due to its unique structural features and functional groups.

Potential Applications Table

Application Area	Description
Medicinal Chemistry	Potential therapeutic agent due to interactions with biological targets.
Pharmacology	Studies focus on elucidating its pharmacological profile and potential therapeutic uses.
Material Science	Potential applications due to its chemical reactivity and structural complexity.